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Cat. No.: B8548089
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For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical

information for the proper disposal of crisaborole impurities. This document is structured to be

your preferred source for laboratory safety and chemical handling, building deep trust by

offering value beyond the product itself. The unique chemical nature of crisaborole, a boron-

containing compound, and the variety of impurities that can arise during its synthesis and

degradation necessitate a thorough and cautious approach to waste management. This guide

offers a framework for safe and compliant disposal, grounded in scientific principles and

regulatory awareness.

Understanding Crisaborole and Its Impurities
Crisaborole is a non-steroidal phosphodiesterase 4 (PDE4) inhibitor used in the topical

treatment of atopic dermatitis. Its synthesis and potential degradation can result in a range of

impurities. For safe disposal, it is crucial to understand the nature of these impurities.

Common classes of crisaborole impurities include:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b8548089#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8548089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Process-Related Impurities:

Unreacted intermediates (e.g., aryl boronic acids, aniline derivatives, acid chlorides)[1]

By-products from various reaction steps

Residual solvents (e.g., tetrahydrofuran (THF), ethyl acetate, dimethylformamide (DMF))

[1]

Degradation Impurities:

Products of hydrolysis (e.g., hydrolyzed amide bonds)

Oxidation products

Deboronated or polymerized compounds

A Safety Data Sheet (SDS) for a crisaborole dimer impurity classifies it as a "Pharmaceutical

related compound of unknown potency" and recommends disposal via incineration by a

licensed hazardous material disposal company.[2] This suggests a cautious approach should

be taken with all crisaborole-related waste.

Core Principles of Chemical Waste Disposal in the
Laboratory
The foundation of safe laboratory practice lies in the proper management of chemical waste.

This is governed by regulations from bodies such as the Environmental Protection Agency

(EPA) and the Occupational Safety and Health Administration (OSHA). The primary goal is to

ensure the safety of laboratory personnel and to protect the environment. Key principles

include:

Segregation: Never mix incompatible waste streams.[3][4]

Identification: All waste must be clearly and accurately labeled.[5][6]

Containment: Use appropriate, secure, and compatible containers.[3]
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Minimization: Reduce the generation of waste whenever possible.

Step-by-Step Disposal Procedures for Crisaborole
Impurities
The following procedures provide a step-by-step guide for the safe disposal of crisaborole

impurities.

Step 1: Waste Characterization and Segregation
The first and most critical step is to determine if the waste is hazardous. This determination

should be made by trained personnel, such as your institution's Environmental Health and

Safety (EH&S) department.[7]

Hazardous vs. Non-Hazardous:

Hazardous Waste: The Resource Conservation and Recovery Act (RCRA) defines

hazardous waste based on characteristics of ignitability, corrosivity, reactivity, and toxicity.

[8][9][10] Many of the potential crisaborole impurities may fall into these categories. For

instance, aniline and its derivatives should be managed as dangerous waste.[5][11] Acid

chlorides can be classified as an ignitable, corrosive, or reactive waste.[12]

Non-Hazardous Pharmaceutical Waste: Even if a waste stream is determined to be non-

RCRA hazardous, it is not harmless and must not be disposed of in regular trash or down

the drain.[13] This waste should be segregated for incineration.[13]

Segregation Protocol:

Aqueous vs. Organic: Separate aqueous waste from organic solvent waste.[3]

Halogenated vs. Non-Halogenated Solvents: Keep halogenated solvents (e.g.,

dichloromethane) separate from non-halogenated solvents.[14]

Solid vs. Liquid: Collect solid waste (e.g., contaminated filter paper, silica gel) separately

from liquid waste.[4][11]
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Incompatible Chemicals: Never mix incompatible chemicals.[3][4] For example, keep acids

separate from bases and oxidizing agents away from organic materials.[3]

Step 2: Container Selection and Management
Choosing the correct container is vital to prevent leaks, spills, and reactions.

Container Material:

Use containers made of a material compatible with the waste.[3] For example, do not store

strong acids in metal containers.[3] Polyethylene containers are a good general-purpose

choice for many chemical wastes.[5]

The original chemical container is often a suitable choice for its own waste.[3]

Container Condition:

Ensure containers are in good condition, with no cracks, rust, or leaks.[3]

Use containers with tight-fitting, screw-on caps.[3] Do not use stoppers or parafilm as a

primary seal.

Container Handling:

Keep waste containers closed at all times, except when adding waste.[3]

Do not overfill containers; leave at least 10% headspace for expansion.[3]

Store liquid waste containers in secondary containment (e.g., a larger, chemically resistant

tub) to contain any potential leaks.[3]

Step 3: Labeling of Waste Containers
Proper labeling is a regulatory requirement and essential for safety.[6]

Labeling at the Start: Affix a hazardous waste label to the container as soon as the first drop

of waste is added.[3]

Required Information: The label must include:
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The words "Hazardous Waste".[15]

The full chemical name(s) of the contents (no abbreviations or formulas).[15]

The approximate percentages of each component.

The specific hazard(s) (e.g., flammable, corrosive, toxic).

The date accumulation started.[15]

The name and contact information of the generating researcher or lab.

Step 4: Storage of Chemical Waste
Designate a specific area in the laboratory for the accumulation of waste.

Satellite Accumulation Area (SAA): This area must be at or near the point of generation and

under the control of the operator.

Storage Conditions:

Store waste in a well-ventilated area, away from sources of ignition or heat.[6]

Ensure incompatible wastes are segregated within the SAA.[3]

Do not allow excessive accumulation of waste.

Step 5: Disposal and Removal
Licensed Waste Contractor: All chemical waste must be disposed of through your institution's

EH&S department, who will arrange for pickup by a licensed hazardous waste contractor.[14]

Incineration: For many pharmaceutical wastes, including those of unknown potency like

crisaborole impurities, incineration is the preferred disposal method.[2]

Never:

Pour chemical waste down the drain.[6][11]
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Dispose of chemical waste in the regular trash.[15]

Evaporate volatile chemical waste in a fume hood as a means of disposal.[3]

Disposal Considerations for Specific Crisaborole
Impurity Classes
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Impurity Class Potential Hazards Disposal Considerations

Aryl Boronic Acids

May be irritants. Organoboron

compound disposal should be

handled with care.

Collect as solid or aqueous

hazardous waste. Consult SDS

for specific compounds.

Aniline Derivatives Toxic, potential carcinogen.[11]

Collect as toxic hazardous

waste. Do not dispose of down

the drain.[11]

Acid Chlorides
Corrosive, reactive with water.

[12]

Collect in a dedicated,

compatible container. Handle

with extreme care to avoid

contact with moisture.

Residual Solvents (THF, Ethyl

Acetate, DMF)
Flammable, irritants.

Collect as flammable liquid

hazardous waste. Segregate

halogenated from non-

halogenated solvents.[16]

Hydrolyzed Amides

May be acidic or basic

depending on hydrolysis

conditions.

Neutralize if safe and

permissible by your institution's

policies before collecting as

aqueous waste. Otherwise,

collect as corrosive hazardous

waste.[17]

Oxidized Aromatics
Potential for increased toxicity

or reactivity.

Treat as hazardous waste.

Consult SDS if the specific

structure is known.

Deboronated Compounds
Properties will vary based on

the resulting organic structure.
Treat as hazardous waste.

Polymerized Compounds
Generally less reactive, but

may not be inert.

If the polymerization process is

used as a treatment to render

the waste non-hazardous, this

must be done in accordance

with EPA guidelines.[18][19]

[20] Otherwise, collect as solid

hazardous waste.
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Experimental Workflow for Waste Segregation
The following diagram illustrates the decision-making process for segregating crisaborole
impurity waste streams in the laboratory.

Crisaborole Impurity Waste Generated Solid or Liquid?

Collect in 'Solid Hazardous Waste' ContainerSolid

Aqueous or Organic?

Liquid

Store in SAA for Pickup

Collect in 'Aqueous Hazardous Waste' ContainerAqueous

Halogenated or Non-Halogenated Organic?

Organic

Collect in 'Halogenated Organic Waste' ContainerHalogenated

Collect in 'Non-Halogenated Organic Waste' Container

Non-Halogenated

Click to download full resolution via product page

Caption: Decision tree for the initial segregation of crisaborole impurity waste streams.

This guide provides a comprehensive framework for the safe and compliant disposal of

crisaborole impurities. Adherence to these procedures, in conjunction with your institution's

specific policies and the guidance of your EH&S department, is paramount for ensuring a safe

laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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